Cas no 775351-37-6 (5-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1h-tetrazole)

• Product Name: 5-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1h-tetrazole
• CAS No: 775351-37-6
• MF: C₁₃H₁₇BN₄O₂
• MW: 272.110682249069
• CID: 2194522
• PubChem ID: 12151458
• Update Time: 2025-07-18

5-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1h-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1h-tetrazole
• 775351-37-6
• DTXSID301153792
• 5-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)phenyl]-1H-tetrazole
• 5-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-1,2,3,4-tetrazole
• F31170
• EN300-3604454
• 5-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2h-1,2,3,4-tetrazole
• Z2049762194
• (3-(1H-TETRAZOL-5-YL)PHENYL)BORONIC ACID PINACOL ESTER
• 5-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2H-tetrazole
• 1H-Tetrazole, 5-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• DB-358562

• Inchi： 1S/C13H17BN4O2/c1-12(2)13(3,4)20-14(19-12)10-7-5-6-9(8-10)11-15-17-18-16-11/h5-8H,1-4H3,(H,15,16,17,18)
• InChI Key： GUGXATNZPHWXDR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C3N=NNN=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 272.1444560Da
• Monoisotopic Mass: 272.1444560Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on 5-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1h-tetrazole

Introduction to 5-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-tetrazole and Its Significance in Modern Chemical Research

The compound with the CAS number 775351-37-6, specifically 5-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-tetrazole, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule has garnered significant attention in recent years due to its versatile applications in synthetic chemistry and its potential in the development of novel therapeutic agents. The unique structural features of this compound, particularly the presence of a tetrazole core and a tetramethyl-1,3,2-dioxaborolan substituent, make it a valuable building block for various chemical transformations.

In the realm of pharmaceutical research, the tetrazole moiety is well-known for its broad spectrum of biological activities. Tetrazoles have been extensively studied for their roles as bioisosteres, capable of modulating the pharmacokinetic and pharmacodynamic properties of drugs. The incorporation of a tetrazole group into a molecular framework can enhance binding affinity to biological targets, improve metabolic stability, and even influence drug solubility. These properties are particularly crucial in the design of next-generation therapeutics where optimizing drug-like characteristics is paramount.

The other key structural component of this compound is the 4,4,5,5-Tetramethyl-1,3,2-dioxaborolan group. This boronic acid derivative is a cornerstone in modern cross-coupling reactions, particularly the Suzuki-Miyaura coupling. The stability and reactivity of this boronate ester make it an ideal candidate for constructing complex organic molecules through palladium-catalyzed reactions. The phenyl ring further extends the compound's utility by providing a scaffold for further functionalization via electrophilic or nucleophilic aromatic substitution reactions.

Recent advancements in synthetic methodologies have highlighted the importance of such borylated tetrazoles in drug discovery. For instance, researchers have leveraged the reactivity of 5-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-tetrazole to develop novel inhibitors targeting enzyme-protein interactions. These inhibitors often require precise spatial arrangement of functional groups to achieve high selectivity and efficacy. The combination of a rigid tetrazole core with a boronate ester substituent provides an excellent platform for such applications.

One particularly notable application of this compound is in the synthesis of small-molecule probes for biochemical studies. The ability to introduce fluorescent or spectroscopic tags onto the phenyl ring while maintaining the integrity of the tetrazole-tetramethylboronic ester moiety allows researchers to monitor biological processes with high precision. Such probes are invaluable in understanding complex signaling pathways and have been instrumental in elucidating mechanisms underlying various diseases.

The versatility of 5-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborlan-2-yl)phenyl)-1H-tetrazole extends beyond pharmaceutical applications. In materials science, for example, borylated tetrazoles have been explored as precursors for organic electronic materials. Their ability to form stable polymers or thin films with desirable electronic properties makes them attractive for use in organic light-emitting diodes (OLEDs), photovoltaics, and other advanced technologies.

The synthesis of this compound typically involves multi-step procedures starting from readily available precursors. A common approach involves the reaction of a halogenated phenyl derivative with a boronic ester under palladium catalysis to form the borylated intermediate. Subsequent functionalization at the tetrazole position can then be achieved through nucleophilic substitution or other coupling reactions. The use of transition-metal catalysts ensures high yields and regioselectivity throughout these transformations.

Recent studies have also demonstrated the utility of this compound in medicinal chemistry by serving as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and quantum mechanical calculations, researchers can predict how modifications to the phenyl ring or tetrazole core will affect binding affinity to target proteins. This approach has led to the identification of novel lead compounds with improved pharmacological profiles.

The role of tetramethylboronic esters in facilitating cross-coupling reactions cannot be overstated. These derivatives are particularly favored due to their resistance to hydrolysis under ambient conditions and their compatibility with a wide range of coupling partners. The stability provided by the bulky isopropyl groups surrounding the boron atom ensures that reactions proceed efficiently without degradation or side products.

In conclusion,5-(3-(4,4,5,5-Tetramethyl-1,3，2-dioxaborlan-2-yl)phenyl)-1H-tetrazole (CAS no 775351-37-6) stands as a testament to the ingenuity inherent in modern chemical synthesis. Its unique combination of structural features makes it an indispensable tool in both academic research and industrial applications。 As our understanding of molecular interactions continues to evolve， compounds like this will undoubtedly play an increasingly pivotal role in shaping the future landscape của pharmaceuticals và advanced materials。